1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)-6-(4-methoxyphenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-N-(furan-2-ylmethyl)-6-(4-methoxyphenyl)-3-methylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C24H24N4O5S/c1-15-22-20(24(29)25-13-19-4-3-10-33-19)12-21(16-5-7-18(32-2)8-6-16)26-23(22)28(27-15)17-9-11-34(30,31)14-17/h3-8,10,12,17H,9,11,13-14H2,1-2H3,(H,25,29)
• InChI Key: CXVFWLPLLBPADW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=C(C=C3)OC)C(=O)NCC4=CC=CO4)C5CCS(=O)(=O)C5
• Molecular Formula: C24H24N4O5S
• Molecular Weight: 480.5 g/mol

Description

The compound “1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)-6-(4-methoxyphenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a tetrahydrothiophene ring, a furan ring, a pyrazolo[3,4-b]pyridine ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several rings and functional groups. The tetrahydrothiophene ring contains sulfur and is dioxido, meaning it has two oxygen atoms attached. The furan ring contains an oxygen atom, and the pyrazolo[3,4-b]pyridine ring is a fused ring system containing nitrogen atoms.

Scientific Research Applications

Chemical Structure and Properties

The chemical structure and properties of compounds related to 1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)-6-(4-methoxyphenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide have been a subject of interest in various studies. For example, Quiroga et al. (1999) discussed the chemistry of 3-aryl-5-cyanopyrazolo[3,4-b]pyridines, which share structural similarities, demonstrating their structural characteristics and hydrogen-bonded formations in different states (Quiroga et al., 1999).

Synthetic Methods and Derivatives

El-Essawy et al. (2011) explored the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on N-(furan-2-yl-methylidene)-4,6-dimethyl-1H-pyrazolo-[3,4-b]pyridine-3-amine, highlighting various methods for creating derivatives of these compounds (El-Essawy & Rady, 2011).

Applications in Crystallography

Wang et al. (2017) provided X-ray powder diffraction data for a compound similar to the one , 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester, showing its importance as an intermediate in synthesis and crystallography studies (Wang et al., 2017).

Antimicrobial Evaluation

Altalbawy (2013) investigated the synthesis and antimicrobial evaluation of novel bis-α,β-unsaturated ketones, nicotinonitrile, 1,2-dihydropyridine-3-carbonitrile, fused thieno[2,3-b]pyridine, and pyrazolo[3,4-b]pyridine derivatives, which may provide insights into the antimicrobial potential of related compounds (Altalbawy, 2013).

Isomorphism and Disorder in Structures

Swamy et al. (2013) discussed the isomorphism and disorder in methyl- and chloro-substituted small heterocyclic analogues, which is relevant for understanding the structural behaviors of complex molecules like 1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)-6-(4-methoxyphenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide (Swamy et al., 2013).

Mechanism of Action

The mechanism of action of this compound is not provided in the search results. It could potentially have biological activity, given its complex structure and the presence of several functional groups.